4-fluoro-3-(1-piperidinylsulfonyl)-N-(3-pyridinylmethyl)benzamide

• IUPAC Name: 4-fluoro-3-piperidin-1-ylsulfonyl-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C18H20FN3O3S/c19-16-7-6-15(18(23)21-13-14-5-4-8-20-12-14)11-17(16)26(24,25)22-9-2-1-3-10-22/h4-8,11-12H,1-3,9-10,13H2,(H,21,23)
• InChI Key: FFBDELVVWHAAKE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=C(C=CC(=C2)C(=O)NCC3=CN=CC=C3)F
• Molecular Formula: C18H20FN3O3S
• Molecular Weight: 377.4 g/mol

Description

4-fluoro-3-(1-piperidinylsulfonyl)-N-(3-pyridinylmethyl)benzamide, also known as FPBA, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of the protein-protein interaction between p53 and MDM2, which is crucial for the regulation of the p53 tumor suppressor pathway.

Mechanism of Action

4-fluoro-3-(1-piperidinylsulfonyl)-N-(3-pyridinylmethyl)benzamide binds to the hydrophobic pocket of MDM2, which is responsible for the binding of p53. This disrupts the p53-MDM2 interaction, leading to the stabilization and activation of p53. Activated p53 induces the expression of genes involved in cell cycle arrest, DNA repair, and apoptosis, leading to the inhibition of tumor cell growth.
Biochemical and Physiological Effects:
This compound has been shown to induce the stabilization and activation of p53 in various cancer cell lines, leading to the inhibition of tumor cell growth and the induction of apoptosis. It has also been shown to sensitize cancer cells to chemotherapy and radiation therapy. In addition, this compound has been shown to induce cell cycle arrest and senescence in cancer cells.

Advantages and Limitations for Lab Experiments

4-fluoro-3-(1-piperidinylsulfonyl)-N-(3-pyridinylmethyl)benzamide is a potent and specific inhibitor of the p53-MDM2 interaction, making it a valuable tool for investigating the role of this pathway in cancer biology. However, this compound has some limitations, including its low solubility in aqueous solutions and its potential toxicity to non-cancerous cells.

Future Directions

4-fluoro-3-(1-piperidinylsulfonyl)-N-(3-pyridinylmethyl)benzamide has the potential to be used as a therapeutic agent for the treatment of cancer. Future research should focus on the development of more potent and selective inhibitors of the p53-MDM2 interaction, as well as the identification of biomarkers that can predict the response to this compound treatment. In addition, the role of the p53-MDM2 pathway in other diseases, such as neurodegenerative disorders, should be investigated.

Synthesis Methods

4-fluoro-3-(1-piperidinylsulfonyl)-N-(3-pyridinylmethyl)benzamide can be synthesized using a multistep process that involves the reaction of 4-fluoro-3-nitrobenzoic acid with piperidine, followed by the reaction with pyridine-3-carboxaldehyde and sulfonyl chloride. The final product is obtained after purification using column chromatography.

Scientific Research Applications

4-fluoro-3-(1-piperidinylsulfonyl)-N-(3-pyridinylmethyl)benzamide has been extensively used in scientific research as a tool to investigate the p53-MDM2 interaction. It has been shown to induce the stabilization and activation of p53, leading to the inhibition of tumor cell growth and the induction of apoptosis. This compound has also been used to study the role of the p53-MDM2 pathway in DNA damage response, cell cycle regulation, and senescence.